(5-Methoxyoxolan-2-yl)methyl diphenyl phosphate

• CAS No.: 138617-26-2
• Molecular Formula: C18H21O6P
• Molecular Weight: 364.3 g/mol
• IUPAC Name: (5-methoxyoxolan-2-yl)methyl diphenyl phosphate
• InChI: InChI=1S/C18H21O6P/c1-20-18-13-12-17(22-18)14-21-25(19,23-15-8-4-2-5-9-15)24-16-10-6-3-7-11-16/h2-11,17-18H,12-14H2,1H3
• InChI Key: OCGAIKGFTHSKIP-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC(O1)COP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3

Description

(5-Methoxyoxolan-2-yl)methyl diphenyl phosphate is a chemical compound known for its unique structure and properties It is composed of a phosphate group attached to a diphenyl moiety and a methoxy-substituted oxolane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Methoxyoxolan-2-yl)methyl diphenyl phosphate typically involves the reaction of diphenyl phosphate with a methoxy-substituted oxolane derivative. The reaction conditions often include the use of a suitable solvent, such as dichloromethane or toluene, and a catalyst like triethylamine to facilitate the reaction. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods ensure high yield and purity of the compound. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

(5-Methoxyoxolan-2-yl)methyl diphenyl phosphate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or phosphates.

Reduction: Reduction reactions may yield different phosphorous-containing products.

Substitution: The methoxy group or the diphenyl phosphate moiety can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and may require inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphoric acid derivatives, while substitution reactions can produce a variety of functionalized phosphates.

Scientific Research Applications

(5-Methoxyoxolan-2-yl)methyl diphenyl phosphate has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the preparation of other phosphorus-containing compounds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug delivery agent.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5-Methoxyoxolan-2-yl)methyl diphenyl phosphate involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Diphenyl phosphate: A simpler analog without the methoxy-substituted oxolane ring.

Triphenyl phosphate: Contains three phenyl groups attached to the phosphate moiety.

(5-Methoxyoxolan-2-yl)methyl phosphate: Lacks the diphenyl groups.

Uniqueness

(5-Methoxyoxolan-2-yl)methyl diphenyl phosphate is unique due to the presence of both the methoxy-substituted oxolane ring and the diphenyl phosphate moiety. This combination imparts distinct chemical and physical properties, making it valuable for specific applications where other similar compounds may not be as effective .